Aryl Hydrocarbon Receptor Antagonist
  • 6,2',4'-Trimethoxyflavone
    6,2',4'-Trimethoxyflavone
    • Cat. No.:
    • B600766
    • CAS No.:
    • 720675-74-1
    • Molecular Formula:
    • C18H16O5
    • Molecular Weight:
    • 312.32
    Description
    6,2',4'-Trimethoxyflavone is a flavonoid that has been found in T. acutifolius and has diverse biological activities. It acts as an antagonist of the aryl hydrocarbon receptor (AhR), inhibiting benzo[a]pyrene-in...
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  • BAY-218
    BAY-218
    • Cat. No.:
    • B605929
    • CAS No.:
    • 2162982-11-6
    • Molecular Formula:
    • C20H17ClFN3O3
    • Molecular Weight:
    • 401.8224
    Description
    BAY-218, also known as BAY-2335218, is a potent and selective small-molecule AhR inhibitor, as a new modality to counteract tumor immunosuppression.
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  • GNF351
    GNF351
    • Cat. No.:
    • B607703
    • CAS No.:
    • Molecular Formula:
    • C24H25N7
    • Molecular Weight:
    • 411.5 g/mol
    Description
    GNF351 is a novel potent aryl hydrocarbon receptor (AHR) antagonist with the capacity to inhibit both DRE-dependent and -independent activity.
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  • PDM2
    PDM2
    • Cat. No.:
    • B1662674
    • CAS No.:
    • Molecular Formula:
    • C14H9Cl3
    • Molecular Weight:
    • 283.6 g/mol
    Description
    The aryl hydrocarbon receptor (AhR) is a ligand-dependent intracellular transcription factor whose ligands include some of the most infamous xenobiotics, including dioxin, benzo[a]pyrene, and numerous polyaromat...
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  • AHR agonist 3
    AHR agonist 3
    • Cat. No.:
    • B1664194
    • CAS No.:
    • 23749-58-8
    • Molecular Formula:
    • C18H10N2O
    • Molecular Weight:
    • 270.3 g/mol
    Description
    7H-Benzimidazo(2,1-a)benz(de)isoquinolin-7-one is a therapeutic agent.
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  • PD98059
    PD98059
    • Cat. No.:
    • B1684327
    • CAS No.:
    • 167869-21-8
    • Molecular Formula:
    • C16H13NO3
    • Molecular Weight:
    • 267.28 g/mol
    Description
    2-(2-amino-3-methoxyphenyl)chromen-4-one is a member of the class of monomethoxyflavones that is 3'-methoxyflavone bearing an additional amino substituent at position 2'. It has a role as an EC 2.7.11.24 (mitoge...
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  • Bay 2416964
    Bay 2416964
    • Cat. No.:
    • B2698469
    • CAS No.:
    • 2242464-44-2
    • Molecular Formula:
    • C18H18ClN5O3
    • Molecular Weight:
    • 387.8 g/mol
    Description
    Ilantimod is an orally available formulation containing a small molecule antagonist of the aryl hydrocarbon receptor (AhR;  class E basic helix-loop-helix protein 76;  bHLHe76) with potential immunomod...
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  • CB7993113
    CB7993113
    • Cat. No.:
    • B3286110
    • CAS No.:
    • 819827-50-4
    • Molecular Formula:
    • C15H10BrNO5
    • Molecular Weight:
    • 364.15 g/mol
    Description
    CB7993113 is a useful research compound. Its molecular formula is C15H10BrNO5 and its molecular weight is 364.15 g/mol. The purity is usually 95%.
    The exact mass of the compound 2-((2-(5-bromofuran-2-yl)-4-...
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  • AHR antagonist 5 hemimaleate
    AHR antagonist 5 hemimaleate
    • Cat. No.:
    • B11930301
    • CAS No.:
    • Molecular Formula:
    • C29H28FN7O4
    • Molecular Weight:
    • 557.6 g/mol
    Description
    AHR antagonist 5 hemimaleate is a useful research compound. Its molecular formula is C29H28FN7O4 and its molecular weight is 557.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AHR antagon...
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  • BAY-218
    BAY-218
    • Cat. No.:
    • B15602761
    • CAS No.:
    • Molecular Formula:
    • C20H17ClFN3O3
    • Molecular Weight:
    • 401.8 g/mol
    Description
    BAY-218 is a useful research compound. Its molecular formula is C20H17ClFN3O3 and its molecular weight is 401.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BAY-218 suitable for many rese...
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